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Compound of Interest

Compound Name: YM17E

Cat. No.: B1663843 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The preparation of accurate and stable stock solutions is a critical first step in any cell-based

assay. This document provides a detailed protocol for the preparation of stock solutions for

YM17E, a compound of interest in cell culture applications. Adherence to this protocol will help

ensure reproducibility and accuracy in experimental results.

YM17E: Chemical Properties
A thorough search for the chemical entity "YM17E" did not yield a commercially available

compound with validated chemical and physical properties under this specific identifier. Cross-

references with similar nomenclature, such as "YM-17E," have been investigated, revealing a

compound with the following characteristics:

Table 1: Chemical and Physical Properties of YM-17E
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Property Value Source

Molecular Formula C40H58Cl2N6O2 PubChem

Molecular Weight 725.8 g/mol PubChem

IUPAC Name

1-cycloheptyl-1-[[3-

[[cycloheptyl-[[4-

(dimethylamino)phenyl]carbam

oyl]amino]methyl]phenyl]methy

l]-3-[4-

(dimethylamino)phenyl]urea;di

hydrochloride

PubChem

Note: The following protocol is based on the properties of the compound identified as YM-17E

(PubChem CID: 180288). Researchers should verify that this is the correct compound for their

studies.

Recommended Protocol for YM17E Stock Solution
Preparation
This protocol outlines the steps for preparing a 10 mM stock solution of YM17E in Dimethyl

Sulfoxide (DMSO).

Materials
YM17E powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials (amber or wrapped in foil)

Calibrated analytical balance

Sterile, filter-sterilized pipette tips

Vortex mixer
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure
Pre-weighing Preparations:

Bring the YM17E powder and anhydrous DMSO to room temperature before opening to

prevent condensation.

Work in a clean, designated area, such as a laminar flow hood, to maintain sterility.

Wear appropriate PPE.

Weighing YM17E:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of YM17E powder. For example, to prepare 1 mL

of a 10 mM stock solution, weigh 7.26 mg of YM17E.

Dissolving YM17E in DMSO:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the YM17E powder. To continue the example, add 1 mL of DMSO.

Cap the tube tightly.

Vortex the solution until the YM17E is completely dissolved. Gentle warming in a 37°C

water bath can be used to aid dissolution if necessary. Visually inspect the solution to

ensure there are no visible particulates.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected (amber or foil-wrapped) microcentrifuge tubes. This minimizes freeze-thaw

cycles and protects the compound from light degradation.
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Label each aliquot clearly with the compound name, concentration, solvent, date of

preparation, and your initials.

Store the aliquots at -20°C or -80°C for long-term storage.

Table 2: Example Volumes for 10 mM YM17E Stock Solution

Desired Volume Mass of YM17E to Weigh Volume of DMSO to Add

100 µL 0.726 mg 100 µL

500 µL 3.63 mg 500 µL

1 mL 7.26 mg 1 mL

5 mL 36.3 mg 5 mL

Experimental Workflow for Stock Solution
Preparation
The following diagram illustrates the key steps in the preparation of the YM17E stock solution.
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Caption: Workflow for YM17E Stock Solution Preparation.

Stability and Handling
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Stability: Information regarding the long-term stability of YM17E in DMSO is not readily

available. It is recommended to prepare fresh stock solutions regularly and to avoid repeated

freeze-thaw cycles. If a precipitate is observed upon thawing, gently warm the solution at

37°C and vortex to redissolve.

Handling: YM17E is for research use only. The toxicological properties have not been fully

investigated. Handle with care and avoid contact with skin and eyes.

Mechanism of Action and Signaling Pathway
Detailed information on the specific biological target and mechanism of action for the

compound identified as YM-17E is not currently available in the public domain. Researchers

should consult any available literature or supplier information that accompanies their specific lot

of the compound.

It is important to distinguish YM-17E from the cytokine Interleukin-17E (IL-17E), also known as

IL-25. Based on available chemical information, YM-17E is a small molecule and is structurally

distinct from the protein IL-17E. Therefore, it is unlikely to directly participate in the IL-17

signaling pathway as the cytokine itself. Any potential effects of YM-17E on this or other

signaling pathways would need to be determined experimentally.

Conclusion
This document provides a standardized protocol for the preparation of YM17E stock solutions

for use in cell culture experiments. Due to the limited publicly available information on this

compound, it is imperative for researchers to carefully verify the identity and properties of their

specific compound and to perform appropriate validation experiments.

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of YM17E
Stock Solutions for Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663843#preparing-ym17e-stock-solutions-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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